
An In-depth Technical Guide to 2-Bromo-N,N-
diethyl-4-nitroaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-N,N-diethyl-4-nitroaniline

Cat. No.: B1452726 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, properties,

and proposed synthesis of 2-Bromo-N,N-diethyl-4-nitroaniline, a compound of interest to

researchers, scientists, and professionals in the field of drug development and organic

chemistry.

Core Molecular Attributes
2-Bromo-N,N-diethyl-4-nitroaniline is a substituted aromatic compound. Its core structure

consists of an aniline ring N-substituted with two ethyl groups, and further substituted with a

bromine atom at the 2-position and a nitro group at the 4-position.

Property Value

IUPAC Name 2-Bromo-N,N-diethyl-4-nitroaniline

CAS Number 1150271-18-3

Molecular Formula C₁₀H₁₃BrN₂O₂

Molecular Weight 273.13 g/mol

Canonical SMILES
CCN(CC)C1=C(C=C(C=C1)--INVALID-LINK--

[O-])Br

Physical Description Expected to be a solid at room temperature
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Proposed Synthesis Workflow
A two-step synthetic pathway is proposed for the preparation of 2-Bromo-N,N-diethyl-4-
nitroaniline, commencing from commercially available 4-nitroaniline. The workflow involves an

initial N,N-diethylation followed by a regioselective bromination.

4-Nitroaniline N,N-diethyl-4-nitroaniline

N,N-diethylation
(e.g., Iodoethane, Base) 2-Bromo-N,N-diethyl-4-nitroaniline

Bromination
(e.g., NBS or Br2 in Acetic Acid)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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